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amine

CAS No.: 379228-45-2

Cat. No.: B1250420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chlorobenzo[d]dioxol-4-amine is a substituted aromatic amine that holds potential as a

building block in medicinal chemistry and materials science. Its structural features, including the

benzodioxole ring system, an amino group, and a chlorine substituent, contribute to its unique

chemical properties and potential biological activity. A thorough spectroscopic characterization

is paramount for confirming its identity, purity, and for understanding its electronic and structural

characteristics. This guide provides an in-depth analysis of the expected spectroscopic data for

5-Chlorobenzo[d]dioxol-4-amine, including ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS). While a complete set of experimentally-derived spectra for this

specific molecule is not readily available in public databases, this guide will leverage data from

structurally analogous compounds and fundamental spectroscopic principles to provide a

robust predictive analysis. This approach offers valuable insights for researchers synthesizing
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or working with this compound, enabling them to anticipate and interpret their own

experimental data.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 5-Chlorobenzo[d]dioxol-4-amine, both ¹H and ¹³C NMR will provide

critical information for structural confirmation.

¹H NMR (Proton NMR) Spectroscopy
Expected Chemical Shifts (δ) and Splitting Patterns:

The ¹H NMR spectrum is anticipated to show distinct signals for the aromatic protons, the

amine protons, and the methylene protons of the dioxole ring. The predicted chemical shifts are

influenced by the electron-donating amino group, the electron-withdrawing chlorine atom, and

the ether-like oxygens of the dioxole ring.
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Proton

Assignment

Expected

Chemical Shift

(ppm)

Multiplicity Integration Justification

Aromatic H

(adjacent to Cl)
~ 6.8 - 7.2 Doublet 1H

Deshielded by

the adjacent

electron-

withdrawing

chlorine atom.

Aromatic H

(adjacent to NH₂)
~ 6.3 - 6.7 Doublet 1H

Shielded by the

electron-donating

amino group.

-NH₂ ~ 3.5 - 4.5 Broad Singlet 2H

Chemical shift

can vary with

solvent and

concentration;

proton exchange

can lead to

broadening.

-O-CH₂-O- ~ 5.9 - 6.1 Singlet 2H

Protons of the

methylenedioxy

bridge typically

appear as a

characteristic

singlet in this

region.

Experimental Protocol for ¹H NMR Spectroscopy:

A standard protocol for acquiring a high-resolution ¹H NMR spectrum would be as follows:

Sample Preparation: Dissolve approximately 5-10 mg of 5-Chlorobenzo[d]dioxol-4-amine in

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can

influence the chemical shifts, particularly for the amine protons[1].
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Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion and resolution.

Acquisition Parameters:

Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

Number of Scans: 16 to 64 scans to achieve a good signal-to-noise ratio.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time (aq): 2-4 seconds.

Processing: Fourier transform the acquired free induction decay (FID), phase correct the

spectrum, and calibrate the chemical shift scale using the residual solvent peak or an

internal standard like tetramethylsilane (TMS).

Workflow for ¹H NMR Data Acquisition and Analysis:

Caption: Workflow for ¹H NMR analysis.

¹³C NMR (Carbon-13) Spectroscopy
Expected Chemical Shifts (δ):

The proton-decoupled ¹³C NMR spectrum will provide a single peak for each unique carbon

atom in the molecule. The chemical shifts are highly dependent on the electronic environment

of each carbon.
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Carbon Assignment
Expected Chemical Shift

(ppm)
Justification

C-NH₂ ~ 140 - 150

Attached to the strongly

electron-donating amino

group.

C-Cl ~ 115 - 125
Attached to the electron-

withdrawing chlorine atom.

Aromatic C-H ~ 105 - 130

The exact shifts depend on

their position relative to the

substituents.

Quaternary Aromatic C ~ 130 - 145
Carbons at the fusion of the

dioxole and benzene rings.

-O-CH₂-O- ~ 100 - 105

The methylene carbon of the

dioxole ring is characteristically

shielded.

Experimental Protocol for ¹³C NMR Spectroscopy:

Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated

solvent) is often required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Instrumentation: A high-field NMR spectrometer with a broadband probe.

Acquisition Parameters:

Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., 'zgpg30').

Number of Scans: Several hundred to several thousand scans may be necessary.

Relaxation Delay (d1): 2-5 seconds to ensure full relaxation of quaternary carbons.

Processing: Similar to ¹H NMR, the FID is Fourier transformed, phased, and referenced.

II. Infrared (IR) Spectroscopy
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IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of 5-Chlorobenzo[d]dioxol-4-amine is expected to show

characteristic absorption bands for the N-H, C-H, C=C, C-O, and C-Cl bonds.

Expected Characteristic IR Absorption Bands:

Functional Group Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity

Primary Amine (-NH₂) N-H Stretch 3300 - 3500

Medium (typically two

bands for symmetric

and asymmetric

stretching)[2]

Aromatic C-H C-H Stretch 3000 - 3100 Medium to Weak

Methylene (-CH₂-) C-H Stretch 2850 - 2960 Medium

Aromatic Ring C=C Stretch 1500 - 1600
Medium to Strong

(multiple bands)

Amine (-NH₂) N-H Bend (Scissoring) 1550 - 1650 Medium to Strong

Dioxole Ring
C-O Stretch

(Asymmetric)
1200 - 1275 Strong

Dioxole Ring
C-O Stretch

(Symmetric)
1000 - 1100 Strong

Aryl-Chlorine C-Cl Stretch 1000 - 1100 Medium to Weak

Experimental Protocol for IR Spectroscopy (Attenuated Total Reflectance - ATR):

ATR-FTIR is a common and convenient method for obtaining the IR spectrum of a solid

sample.

Sample Preparation: Place a small amount of the solid 5-Chlorobenzo[d]dioxol-4-amine

sample directly onto the ATR crystal.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory.

Data Acquisition:

Collect a background spectrum of the clean, empty ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Collect the sample spectrum. The instrument's software will automatically ratio the sample

spectrum to the background spectrum to generate the final absorbance or transmittance

spectrum.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Workflow for IR Data Acquisition and Functional Group Identification:

Caption: Workflow for FTIR analysis.

III. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its elemental composition and structural features.

Expected Mass Spectrum:

The molecular formula of 5-Chlorobenzo[d]dioxol-4-amine is C₇H₆ClNO₂. The expected

nominal molecular weight is 171 g/mol . Due to the presence of chlorine, the mass spectrum

will exhibit a characteristic isotopic pattern for the molecular ion peak (M⁺). Chlorine has two

common isotopes, ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). Therefore, the mass

spectrum should show a molecular ion peak at m/z 171 (for the ³⁵Cl isotope) and an M+2 peak

at m/z 173 (for the ³⁷Cl isotope) with a relative intensity ratio of approximately 3:1.

High-Resolution Mass Spectrometry (HRMS):

HRMS can be used to determine the exact mass of the molecular ion, which can confirm the

elemental composition. The expected exact mass for C₇H₆³⁵ClNO₂ is 171.0087.
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Expected Fragmentation Pattern:

Under electron ionization (EI), the molecular ion is expected to undergo fragmentation.

Common fragmentation pathways for related structures may include the loss of:

A chlorine atom (-Cl)

Formaldehyde (-CH₂O) from the dioxole ring

A hydrogen cyanide molecule (-HCN) from the aniline moiety

Experimental Protocol for Mass Spectrometry (Electron Ionization - EI):

Sample Introduction: The sample can be introduced via a direct insertion probe (for solids) or

a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally stable.

Ionization: In EI-MS, the sample is bombarded with high-energy electrons (typically 70 eV),

causing ionization and fragmentation.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated.

IV. Conclusion
This technical guide provides a comprehensive overview of the expected spectroscopic data

for 5-Chlorobenzo[d]dioxol-4-amine. By understanding the predicted ¹H NMR, ¹³C NMR, IR,

and MS characteristics, researchers can confidently identify and characterize this compound in

their own laboratories. The provided experimental protocols and workflows serve as a practical

starting point for acquiring high-quality spectroscopic data. The interpretation of these spectra,

guided by the principles outlined herein, is an essential step in ensuring the structural integrity

of this valuable chemical intermediate for applications in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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